Cas no 62688-94-2 (1-Butene, 1,1-dichloro-2-methoxy-3-methyl-)
62688-94-2 structure
Product Name:1-Butene, 1,1-dichloro-2-methoxy-3-methyl-
CAS No:62688-94-2
MF:C6H10Cl2O
MW:169.049000263214
CID:435087
PubChem ID:14399475
Update Time:2025-04-19
1-Butene, 1,1-dichloro-2-methoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butene, 1,1-dichloro-2-methoxy-3-methyl-
- 1,1-dichloro-2-methoxy-3-methylbut-1-ene
- DTXSID90559835
- 62688-94-2
-
- Inchi: 1S/C6H10Cl2O/c1-4(2)5(9-3)6(7)8/h4H,1-3H3
- InChI Key: RQWJTMXSKZYUCF-UHFFFAOYSA-N
- SMILES: Cl/C(=C(/C(C)C)\OC)/Cl
Computed Properties
- Exact Mass: 168.011
- Monoisotopic Mass: 168.0108703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-Butene, 1,1-dichloro-2-methoxy-3-methyl- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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